Cas no 55505-26-5 (8-Methylnonanol)

8-Methylnonanol Properties

Names and Identifiers

• 8-Methyl-1 -nonanol
• 8-Methylnonanol
• 98% pound sum of C9-C11 pound(c)
• EC 271-360-6
• 8-methylnonan-1-ol;Isodecanol
• EINECS 246-869-1
• Q2582737
• 68526-85-2
• A817796
• 68551-08-6
• UNII-3160X491M7
• ISODECYL ALCOHOL
• AKOS009031513
• D98228
• Exxal 10
• NS00012698
• ISO-DECYL ALCOHOL
• ISODECYL ALCOHOL [HSDB]
• 25339-17-7
• SCHEMBL20345
• EINECS 271-360-6
• 8-methyl-1-nonanol
• 3160X491M7
• LS-13911
• BP-31129
• SB84292
• iso-Decylalcohol
• DTXSID3058660
• Isodecanol
• HSDB 616
• DB-055163
• 55505-26-5
• 8-Methyl-nonan-1-ol
• DB-360035
• 1-Nonanol, 8-methyl-
• AM20120580
• 8-methylnonan-1-ol
• 8-Methyl-1-nonyl Alcohol (unlabelled)
• +Expand

• MDL： MFCD00044085
• InChIKey： PLLBRTOLHQQAQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H22O/c1-10(2)8-6-4-3-5-7-9-11/h10-11H,3-9H2,1-2H3
• SMILES： CC(C)CCCCCCCO

Computed Properties

• Exact Mass: 158.16716
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 158.167065321g/mol
• Heavy Atom Count: 11
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.4112 (estimate)
• Boiling Point: 213.4°C (estimate)
• Melting Point: -60°C
• Density: 0.8454 (estimate)